Cas no 1203380-13-5 (N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1203380-13-5
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 5950780
• PubChem ID: 30364228
• Update Time: 2025-07-16

N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• N-quinolin-3-yl-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-4-carboxamide
• AKOS024512381
• 1203380-13-5
• F5528-1223
• N-(quinolin-3-yl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-4-carboxamide
• N-(quinolin-3-yl)-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C23H21N5OS/c29-23(25-18-14-17-4-1-2-5-19(17)24-15-18)16-9-11-28(12-10-16)22-8-7-20(26-27-22)21-6-3-13-30-21/h1-8,13-16H,9-12H2,(H,25,29)
• InChI Key： WVNDRXPZSRBACG-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3SC=CC=3)C=C2)CCC(C(NC2=CC3C(N=C2)=CC=CC=3)=O)CC1

Computed Properties

• Exact Mass: 415.14668148g/mol
• Monoisotopic Mass: 415.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide

Introduction to N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No 1203380-13-5)

N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1203380-13-5, represents a confluence of heterocyclic chemistry and pharmacological innovation, making it a subject of intense study in medicinal chemistry.

The molecular structure of N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide is characterized by its intricate arrangement of fused rings and functional groups. The presence of a quinolin moiety at the N-position, coupled with a pyridazine core and a piperidine ring, endows the compound with a high degree of chemical diversity. This structural complexity not only makes it a challenging target for synthetic chemists but also opens up numerous possibilities for its application in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the potential of heterocyclic compounds. The combination of a quinoline scaffold, known for its antimicrobial and antimalarial properties, with a thiophene derivative, which is often associated with anti-inflammatory and analgesic effects, creates a promising framework for exploring new pharmacological pathways. The introduction of the pyridazine and piperidine components further enhances the compound's potential by adding additional sites for interaction with biological targets.

The pharmacological profile of N-(quinolin-3-yl)-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide has been extensively evaluated in various preclinical studies. These studies have highlighted its potential as an inhibitor of key enzymes involved in cancer progression, such as kinases and phosphodiesterases. The compound's ability to modulate these enzymatic activities suggests that it may have therapeutic applications in oncology, particularly in the treatment of solid tumors and hematological malignancies.

piperidine moiety into the molecule has been shown to improve oral bioavailability and metabolic stability, which are critical factors for the clinical success of any drug candidate. This feature makes N-(quinolin--3--y)-1--6-(thiophen--2--y)pyridazin--3--y)piperidine--4--carboxamide an attractive candidate for further development into an oral therapeutic agent.